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Compound of Interest

Compound Name: 5-Hydroxyanthranilic acid

Cat. No.: B142591 Get Quote

For researchers, scientists, and professionals in drug development, ensuring laboratory safety

is paramount. This guide provides essential, immediate safety and logistical information for

handling 5-Hydroxyanthranilic acid, including detailed operational and disposal plans.

Hazard Summary: 5-Hydroxyanthranilic acid is harmful if swallowed or inhaled, causes skin

and serious eye irritation, and may cause respiratory irritation.[1][2][3][4] Adherence to proper

safety protocols is crucial to minimize risk.

Personal Protective Equipment (PPE)
The following table summarizes the necessary personal protective equipment for handling 5-
Hydroxyanthranilic acid.
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Protection Type Required PPE Specifications & Rationale

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator

Necessary to prevent

inhalation of harmful dusts and

aerosols.[1] Use in a well-

ventilated area is also

required.[2][3]

Hand Protection
Compatible chemical-resistant

gloves (e.g., nitrile)

Prevents skin contact and

irritation.[1][5]

Eye Protection

Appropriate protective

eyeglasses or chemical safety

goggles

Protects against splashes and

dust, preventing serious eye

irritation.[1][2][5]

Body Protection
Protective clothing (e.g., lab

coat)

Prevents contamination of

personal clothing and skin.[1]

[5]

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Ensure a safety shower and eye wash station are readily accessible.[1]

Work should be conducted in a well-ventilated area, preferably within a chemical fume

hood.[2]

Don all required PPE as outlined in the table above.

Handling:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2][4]

Minimize dust generation and accumulation.[2]

Do not eat, drink, or smoke when using this product.[1][2][3]

Wash hands and any exposed skin thoroughly after handling.[2][3][5]
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Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances such as

strong oxidizing agents.[1][2]

Keep the container tightly closed.[2][3]

Disposal Plan: Waste Management Protocol
All waste materials contaminated with 5-Hydroxyanthranilic acid must be treated as

hazardous waste.

Waste Collection:

Solid Waste: Collect unused powder and contaminated disposable items (e.g., weigh

boats, pipette tips) in a labeled, sealed, and chemically compatible hazardous waste

container.

Liquid Waste: Collect solutions of 5-Hydroxyanthranilic acid and contaminated rinsate in

a labeled, sealed, and chemically compatible hazardous waste container for liquid waste.

Label all waste containers clearly with "Hazardous Waste," the full chemical name "5-
Hydroxyanthranilic acid," and associated hazards.

Neutralization of Small Spills (if permissible by institutional policy):

This procedure should only be performed by trained personnel and in accordance with

your institution's specific safety guidelines.

For small acid spills, a dilute solution of a weak base (e.g., sodium bicarbonate) can be

cautiously used for neutralization.

Always add the neutralizing agent slowly and with stirring to control the reaction.

The final pH should be between 6 and 8 before disposal down the drain with copious

amounts of water, provided no other hazardous materials are present.

Final Disposal:
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All collected hazardous waste must be disposed of through a licensed hazardous waste

disposal company. Contact your institution's Environmental Health and Safety (EHS)

department for specific procedures and to schedule a pickup.

Workflow for Handling 5-Hydroxyanthranilic Acid
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Caption: Workflow for the safe handling and disposal of 5-Hydroxyanthranilic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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